N-[(1-benzyl-1H-pyrazol-4-yl)methyl]-2-methylimidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: N-[(1-benzylpyrazol-4-yl)methyl]-2-methylimidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C20H19N5O/c1-15-11-24-14-18(7-8-19(24)23-15)20(26)21-9-17-10-22-25(13-17)12-16-5-3-2-4-6-16/h2-8,10-11,13-14H,9,12H2,1H3,(H,21,26)
• InChI Key: GBUIAZZSBTZPIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(C=CC2=N1)C(=O)NCC3=CN(N=C3)CC4=CC=CC=C4
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

Synthesis Analysis

The synthesis of related heterocyclic compounds involves various strategies including condensation reactions, ring closure methodologies, and functional group transformations. For instance, Al-Omran and El-Khair (2005) detailed the synthesis of heterocyclic compounds incorporating N-methylphthalimide moiety through reactions of enaminone with malononitrile and other reagents, demonstrating the versatility of heterocyclic synthesis approaches (Al-Omran & El-Khair, 2005).

Molecular Structure Analysis

Molecular structure analysis of similar compounds is critical for understanding their chemical reactivity and biological activity. Yıldırım et al. (2005) explored the structural determinants through experimental and theoretical studies, shedding light on the intricate molecular frameworks that define the chemical behavior of such compounds (Yıldırım, Kandemirli, & Demir, 2005).

Chemical Reactions and Properties

Heterocyclic compounds exhibit a wide range of chemical reactions, dependent on their functional groups and molecular structure. The work by Abdel‐Aziz et al. (2008) on the synthesis of novel pyrazolo[1,5‐a]pyrimidine derivatives incorporating a thiazolo[3,2‐a]benzimidazole moiety highlights the chemical versatility and reactivity of such compounds, offering insights into their potential chemical reactions and properties (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).

Physical Properties Analysis

The physical properties of heterocyclic compounds, such as solubility, melting point, and stability, are crucial for their application in various fields. While specific data on "N-[(1-benzyl-1H-pyrazol-4-yl)methyl]-2-methylimidazo[1,2-a]pyridine-6-carboxamide" may not be available, the methodologies and analyses applied in related research can provide a foundation for understanding its physical characteristics.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards electrophiles and nucleophiles, and photochemical behavior, define the utility of heterocyclic compounds in chemical syntheses and potential pharmaceutical applications. Research such as that conducted by Wang et al. (2013) on the synthesis of pyrazolo[3,4-b]pyridine derivatives offers a glimpse into the complex chemical behavior of these compounds (Wang, Gao, Miller, & Zheng, 2013).

Scientific Research Applications

Experimental and Theoretical Studies

One study focused on the functionalization reactions of related pyrazole derivatives, providing insight into the chemical behavior and potential synthetic utility of compounds with similar structures. The research explored the conversion of 1H-pyrazole-3-carboxylic acid into corresponding carboxamide via specific reactions, indicating the versatility of these compounds in chemical synthesis and potential applications in developing new materials or chemical probes (İ. Yıldırım, F. Kandemirli, & E. Demir, 2005).

Synthesis and Biological Evaluation

Another research area involves the synthesis and biological evaluation of pyrazolopyrimidines derivatives, highlighting the potential of pyrazole-based compounds in the development of anticancer and anti-inflammatory agents. This demonstrates the scientific interest in exploring the biological activities of such molecules, which could be relevant for compounds structurally related to N-[(1-benzyl-1H-pyrazol-4-yl)methyl]-2-methylimidazo[1,2-a]pyridine-6-carboxamide, focusing on their chemical synthesis and potential therapeutic applications (A. Rahmouni et al., 2016).

Complexation Properties and Structural Character

Research on the complexation properties of N-methyl-N-tolyl-2-(1H-benzimidazol-2-yl)pyridine-6-carboxamide with trivalent lanthanides showcases the potential of pyridine-based compounds in materials science, particularly in creating materials with specific electronic or optical properties. This study emphasizes the importance of understanding the structural and chemical properties of such compounds for applications in advanced materials and technology (T. Kobayashi et al., 2019).